6-Bromo-1-(4-chlorophenyl)hexan-1-one

• CAS No.: 188973-55-9
• Molecular Formula: C12H14BrClO
• Molecular Weight: 289.59 g/mol
• IUPAC Name: 6-bromo-1-(4-chlorophenyl)hexan-1-one
• InChI: InChI=1S/C12H14BrClO/c13-9-3-1-2-4-12(15)10-5-7-11(14)8-6-10/h5-8H,1-4,9H2
• InChI Key: ACYXJCNPVZLJED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCCCCBr)Cl

Description

6-Bromo-1-(4-chlorophenyl)hexan-1-one is a useful research compound. Its molecular formula is C12H14BrClO and its molecular weight is 289.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aluminum chloride (1.3 g) was added to a solution of 6-bromohexanoyl chloride (2 g) in chlorobenzene (20 ml) under ice-cooling and the mixture was stirred at room temperature for 2 hr. Ice water and conc. hydrochloric acid were added to the reaction mixture, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and brine, dried and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography to give 1.38 g of 6-bromo-1-(4-chlorophenyl)-1-hexanone.